Cas no 1807074-43-6 (4-Bromo-3-cyano-5-ethylbenzoic acid)

• Product Name: 4-Bromo-3-cyano-5-ethylbenzoic acid
• CAS No: 1807074-43-6
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• CID: 5038551
• Update Time: 2025-08-05

4-Bromo-3-cyano-5-ethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-cyano-5-ethylbenzoic acid

• Inchi： 1S/C10H8BrNO2/c1-2-6-3-7(10(13)14)4-8(5-12)9(6)11/h3-4H,2H2,1H3,(H,13,14)
• InChI Key： GCFRTCBVOBBUGI-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=C(C(=O)O)C=C1CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2.7
• Topological Polar Surface Area: 61.1

Additional information on 4-Bromo-3-cyano-5-ethylbenzoic acid

4-Bromo-3-cyano-5-ethylbenzoic acid (CAS No. 1807074-43-6): A Comprehensive Overview

4-Bromo-3-cyano-5-ethylbenzoic acid (CAS No. 1807074-43-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique molecular structure, holds potential applications in various areas, including pharmaceuticals, agrochemicals, and advanced materials. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements of 4-Bromo-3-cyano-5-ethylbenzoic acid.

The molecular formula of 4-Bromo-3-cyano-5-ethylbenzoic acid is C₁₁H₈BrNO₂, and its molecular weight is approximately 262.09 g/mol. The compound features a bromine atom at the 4-position, a cyano group at the 3-position, and an ethyl group at the 5-position of the benzoic acid scaffold. These functional groups contribute to the compound's unique chemical properties and reactivity.

Synthesis Methods: The synthesis of 4-Bromo-3-cyano-5-ethylbenzoic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the bromination of 3-cyano-5-ethylbenzoic acid using bromine or N-bromosuccinimide (NBS) in an appropriate solvent. Another approach involves the coupling of 4-bromo-3-cyanobenzoic acid with ethyl iodide using a transition metal catalyst such as palladium(II) acetate (Pd(OAc)₂). Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as microwave-assisted reactions and solvent-free conditions.

Chemical Properties: 4-Bromo-3-cyano-5-ethylbenzoic acid exhibits a range of chemical properties that make it valuable for various applications. The presence of the bromine atom allows for further functionalization through substitution reactions, making it a useful intermediate in synthetic pathways. The cyano group imparts nitrile functionality, which can be converted to other functional groups such as amides or carboxylic acids through hydrolysis or reduction reactions. The ethyl group provides steric bulk and influences the compound's solubility and reactivity.

Spectral Data: The spectroscopic properties of 4-Bromo-3-cyano-5-ethylbenzoic acid have been extensively studied to aid in its identification and characterization. In proton nuclear magnetic resonance (1H NMR) spectroscopy, the aromatic protons appear as multiplets in the range of 7.0 to 8.0 ppm, while the ethyl protons are observed as a triplet at around 2.6 ppm and a quartet at around 1.2 ppm. In carbon nuclear magnetic resonance (13C NMR) spectroscopy, the cyano carbon resonates at approximately 118 ppm, and the carbonyl carbon appears at around 166 ppm. Mass spectrometry (MS) analysis typically shows a molecular ion peak at m/z 262 [M+H]⁺.

Biochemical Applications: Recent research has explored the potential biological activities of 4-Bromo-3-cyano-5-ethylbenzoic acid. Studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes involved in metabolic pathways, making it a candidate for drug discovery efforts targeting metabolic disorders. Additionally, preliminary investigations into its anti-inflammatory properties have yielded promising results, suggesting potential applications in treating inflammatory diseases.

Mechanistic Studies: To understand the mechanism of action of 4-Bromo-3-cyano-5-ethylbenzoic acid, researchers have conducted detailed biochemical assays and molecular modeling studies. These studies have revealed that the compound interacts with specific protein targets through hydrogen bonding and hydrophobic interactions, leading to its biological effects. Further research is ongoing to elucidate the exact molecular mechanisms involved.

Clinical Trials: While clinical trials involving 4-Bromo-3-cyano-5-ethylbenzoic acid are still in their early stages, preliminary data from preclinical studies have shown promising results. Animal models have demonstrated that the compound can effectively reduce inflammation and improve metabolic parameters without significant toxicity. These findings warrant further investigation in human trials to assess its safety and efficacy.

Safety Considerations: As with any chemical compound, proper handling and storage precautions should be observed when working with 4-Bromo-3-cyano-5-ethylbenzoic acid. It is recommended to use appropriate personal protective equipment (PPE) such as gloves and safety goggles to prevent skin contact and inhalation. Additionally, storage should be in a cool, dry place away from incompatible substances.

FUTURE DIRECTIONS: The future prospects for 4-Bromo-3-cyano-5-ethylbenzoic acid are promising. Ongoing research aims to optimize its chemical structure for enhanced biological activity and reduced toxicity. Additionally, efforts are being made to develop more efficient synthesis methods that are both cost-effective and environmentally sustainable.

In conclusion, 4-Bromo-3-cyano-5-ethylbenzoic acid (CAS No. 1807074-43-6) is a multifaceted compound with significant potential in various scientific fields. Its unique chemical properties make it an attractive candidate for further research and development, particularly in pharmaceuticals and materials science.